Ethyl 6-cyano-2-oxohexanoate
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Overview
Description
Ethyl 6-cyano-2-oxohexanoate is a chemical compound . It is also known as the oxime of ethyl cyanoacetate .
Molecular Structure Analysis
The molecular formula of this compound is C9H13NO3 . The molecular weight is 183.20400 .Physical And Chemical Properties Analysis
This compound has a predicted density of 1.07g/cm3 and a predicted boiling point of 320.6ºC .Scientific Research Applications
Photochemical Reactions
Ethyl 6-cyano-2-oxohexanoate is involved in various photochemical reactions. For instance, photochemical reactions of ethyl 2-oxo-1-cyclohexanecarboxylate in methanol lead to the formation of ω-substituted esters, including ethyl methyl heptanedioate and ethyl 7-oxo-3-heptenoate (Tokuda, Watanabe, & Itoh, 1978).
Synthesis of Pyran Derivatives
This compound is used in the synthesis of pyran derivatives. An efficient synthetic protocol was developed to synthesize ethyl 6-amino-4-aryl-5-cyano-2-propyl-4H-pyran-3-carboxylates from ethyl 3-oxohexanoate (Kumar et al., 2014).
Oxidation Reactions
This compound is involved in oxidation reactions. For example, 2-methylcyclohexanone is oxidized by dioxygen in the presence of heteropolyanions to give 6-oxoheptanoic acid (Atlamsani, Brégeault, & Ziyad, 1993).
Synthesis of Statin Precursors
This compound is used in the synthesis of statin precursors. For instance, ethyl (5S)-5,6-isopropylidenedioxy-3-oxohexanoate, a key intermediate in statin synthesis, is prepared from related compounds (Tararov, König, & Börner, 2006).
Enantioselective Bioreduction
This compound undergoes enantioselective bioreduction. Wild-type microorganism strains like Kluyveromyces marxianus and Aspergillus niger have been used to convert ethyl 3-oxohexanoate to ethyl (R)-3-hydroxyhexanoate with high enantioselectivity and conversion level (Ramos et al., 2011).
Mechanism of Action
Target of Action
Related compounds have been shown to interact with calcium channels .
Biochemical Pathways
Related compounds have been shown to influence pathways involving calcium signaling . The downstream effects of this interaction can include a variety of cellular responses, such as muscle relaxation .
Result of Action
Related compounds have been shown to produce a significant relaxant effect on certain muscle tissues .
properties
IUPAC Name |
ethyl 6-cyano-2-oxohexanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO3/c1-2-13-9(12)8(11)6-4-3-5-7-10/h2-6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYBLESJBIBDORV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)CCCCC#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80641278 |
Source
|
Record name | Ethyl 6-cyano-2-oxohexanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80641278 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
890097-91-3 |
Source
|
Record name | Ethyl 6-cyano-2-oxohexanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=890097-91-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 6-cyano-2-oxohexanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80641278 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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